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Compound of Interest

Compound Name: Methyl 3-(dimethylamino)benzoate
CAS No.: 16518-64-2
Cat. No.: B090752
Get Quote
. J

Executive Summary & Chemical Profile

Methyl 3-(dimethylamino)benzoate (CAS: 16518-64-2) is an amino-benzoate ester
commonly utilized as an intermediate in the synthesis of fluorophores and pharmaceutical
compounds.[1][2] While often classified as "non-regulated" for transport (IATA/DOT) due to its
high flash point, it presents specific chemical hazards—primarily irritation and potential aquatic
toxicity—that dictate strict disposal protocols.

Crucial Operational Insight: Do not treat this merely as "generic organic waste." Its amine
functionality makes it a weak base. Inadvertent mixing with strong acid waste streams can
result in exothermic neutralization or salt precipitation, potentially clogging waste lines or
pressurizing containers.

Physicochemical Data Table
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Property Value Operational Implication
Use for waste manifest
CAS Number 16518-64-2 o
verification.[2]
Molecular Weight 179.22 g/mol N/A

Physical State

Liquid (viscous) / Low-melting

solid

May solidify in cool storage;
requires wide-mouth waste

containers.[2]

Not RCRA D001 Ignitable (FP

Flash Point ~113°C (235°F)
> 60°C).[2]
Low volatility reduces

Boiling Point ~80°C (at 3 mmHg) inhalation risk during pouring.
[2]

N Insoluble in water; Soluble in Strictly prohibited from drain
Solubility . .
organics disposal.
Acidity/Basicity Weak Base (Amine group) Segregate from Acidic Waste.

Hazard Analysis & Segregation Logic

Effective disposal begins with understanding the molecule's reactivity.

The "Why" Behind the Protocol

e The Amine Risk (Incompatibility): The dimethylamino group is electron-donating, making the

nitrogen center basic.

o Risk:[3][4][5] Mixing with acid chlorides or strong mineral acids (HCI, H2SOa4) generates

heat.

o Protocol: Segregate into Non-Halogenated Organic streams. Avoid "General Acid" waste

containers.

e The Ester Risk (Hydrolysis): The methyl ester group is susceptible to hydrolysis in strong

bases (NaOH).

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.tcichemicals.com/CA/en/sds/D2069_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12888&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Risk:[3][4][5] Hydrolysis generates methanol (flammable) and the benzoate salt.

o Protocol: Keep pH neutral or slightly organic-basic; avoid mixing with caustic waste.[2]

e Regulatory Status (RCRA):
o Since the flash point is >60°C, the pure substance is not a D001 Ignitable waste.[2]
o Itis not P-listed or U-listed.

o However: Most laboratory safety officers (LSOs) mandate treating it as Hazardous
Chemical Waste for incineration to ensure destruction of the bioactive pharmacophore.

Step-by-Step Disposal Workflow
Phase 1: Waste Characterization

Before disposal, determine the matrix of the waste.
e Scenario A: Pure Chemical (Expired/Surplus): High flashpoint liquid.

e Scenario B: Reaction Mixture: Likely dissolved in DCM, Methanol, or Ethyl Acetate. Note: If
dissolved in a flammable solvent, the entire mixture becomes D001 Ignitable.

Phase 2: Packaging & Labeling

Standard Protocol:

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Ensure
the cap has a chemically resistant liner (PTFE).

e Labeling:

o Chemical Name: Write out "Methyl 3-(dimethylamino)benzoate" fully. Do not use
abbreviations or chemical structures alone.

o Hazard Checkbox: Mark "Irritant” and "Toxic" (if applicable based on internal EHS rules).

o Constituents: If a mixture, list all solvents and their approximate % volume.
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Phase 3: Segregation Decision Tree (Visual)

Use the following logic flow to determine the correct waste stream.

Waste: Methyl 3-(dimethylamino)benzoate

Is it mixed with solvents?

%s

Identify Solvent Type

/

Contains Halogens?
(DCM, Chloroform)

Stream A: Halogenated Organic
(Incineration)

Solvent Flash Point < 60°C?

Yes (Methanol, Acetone) o (High FP Solvents)

Stream B: Non-Halogenated Organic

(High BTU Incineration)

Stream C: Non-Regulated Organic
(Combustible Liquid)

No (Pure Substance)

___________________________________________

CRITICAL SEGREGATION RULE

DO NOT MIX WITH
STRONG ACIDS OR OXIDIZERS
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Click to download full resolution via product page

Caption: Operational decision tree for segregating Methyl 3-(dimethylamino)benzoate waste

streams based on solvent composition.

Spill Management Protocol (S.P.I.L.L.)[2]

If a spill occurs (>100 mL), follow this immediate response plan.

S - Secure the Area: Evacuate non-essential personnel. The compound is an irritant;
inhalation of mists must be avoided.

P - PPE Donning: Wear nitrile gloves (double gloving recommended), safety goggles, and a
lab coat. If aerosolized, use a half-mask respirator with organic vapor cartridges.

I - Immobilize: Do not use water (it is insoluble and will spread). Use an inert absorbent
material:

o Recommended: Vermiculite, sand, or commercial organic spill pads.

o Prohibited: Sawdust (potential reaction with oxidizers if present in the area).

L - Label & Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris
contaminated with Methyl 3-(dimethylamino)benzoate."

L - Launder/Clean: Wipe the surface with an ethanol-soaked paper towel (to solubilize the
residue) followed by soap and water. Dispose of wipes in the solid hazardous waste bin.

Final Disposal Method: Incineration

Ultimately, the only acceptable disposal method for this compound is thermal destruction.

Method: Rotary Kiln Incineration.

Rationale: High-temperature oxidation ensures the complete breakdown of the aromatic ring
and the amine functionality, preventing environmental accumulation.
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 Drain Disposal:Strictly Prohibited. This compound is toxic to aquatic life and poorly
biodegradable in anaerobic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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